Cas no 622386-94-1 (4-(4-bromophenyl)-1-methanesulfonylpiperidine)

• Product Name: 4-(4-bromophenyl)-1-methanesulfonylpiperidine
• CAS No: 622386-94-1
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• MDL: MFCD23701556
• CID: 1037006
• PubChem ID: 71463843
• Update Time: 2025-10-20

4-(4-bromophenyl)-1-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-1-(methylsulfonyl)piperidine
• 4-(4-bromophenyl)-1-methylsulfonylpiperidine
• Piperidine,4-(4-broMophenyl)-1-(Methylsulfonyl)-
• HFRCPNHFAFLBMD-UHFFFAOYSA-N
• AK110665
• ST24042928
• 4-(4-Bromophenyl)-1-(methanesulfonyl)piperidine
• 4-(4-bromophenyl)-1-methanesulfonylpiperidine
• MFCD23701556
• XZA38694
• DTXSID60855735
• DB-112808
• SCHEMBL15574503
• D70666
• AKOS016008775
• DS-4919
• CS-0150129
• 622386-94-1
• SY025316

• MDL： MFCD23701556
• Inchi： 1S/C12H16BrNO2S/c1-17(15,16)14-8-6-11(7-9-14)10-2-4-12(13)5-3-10/h2-5,11H,6-9H2,1H3
• InChI Key： HFRCPNHFAFLBMD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCN(CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 317.00851g/mol
• Monoisotopic Mass: 317.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 416.1±55.0℃/760mmHg
• Solubility: Almost insoluble (0.08 g/l) (25 º C),

Additional information on 4-(4-bromophenyl)-1-methanesulfonylpiperidine

Comprehensive Overview of 4-(4-Bromophenyl)-1-Methanesulfonylpiperidine (CAS No. 622386-94-1)

4-(4-Bromophenyl)-1-methanesulfonylpiperidine (CAS No. 622386-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 622386-94-1, features a piperidine core substituted with a 4-bromophenyl group and a methanesulfonyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "4-(4-bromophenyl)-1-methanesulfonylpiperidine synthesis", "CAS 622386-94-1 applications", and "piperidine derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The growing interest in piperidine-based compounds like 4-(4-bromophenyl)-1-methanesulfonylpiperidine aligns with current trends in drug development, particularly in targeting neurological disorders and inflammatory diseases. Recent studies highlight the role of such derivatives in modulating specific biological pathways, which has led to increased searches for "piperidine sulfonamide derivatives" and "bromophenyl piperidine uses". The compound's CAS number 622386-94-1 is often used as a unique identifier in patent literature and regulatory documents, emphasizing its importance in intellectual property and compliance discussions.

From a synthetic perspective, 4-(4-bromophenyl)-1-methanesulfonylpiperidine is synthesized through multi-step organic reactions, including nucleophilic substitution and sulfonylation. This process is frequently explored in academic and industrial settings, with queries such as "synthesis of 4-(4-bromophenyl)piperidine derivatives" and "methanesulfonyl piperidine preparation" being common in scientific databases. The compound's bromophenyl group offers versatility for further functionalization, making it a cornerstone in the design of novel bioactive molecules.

In the context of green chemistry and sustainable practices, researchers are increasingly investigating eco-friendly synthetic routes for compounds like 4-(4-bromophenyl)-1-methanesulfonylpiperidine. Searches for "sustainable synthesis of sulfonamide derivatives" and "catalysis in piperidine chemistry" reflect this shift. The compound's stability and solubility properties also make it a candidate for high-throughput screening and medicinal chemistry optimization, topics that dominate contemporary pharmaceutical research.

Beyond its synthetic utility, 4-(4-bromophenyl)-1-methanesulfonylpiperidine (CAS No. 622386-94-1) is studied for its potential as a pharmacophore in drug design. Its structural features are associated with interactions involving G-protein-coupled receptors (GPCRs) and enzyme inhibition, which are hot topics in precision medicine. Keywords like "piperidine sulfonamides in CNS drugs" and "bromophenyl derivatives as enzyme inhibitors" are frequently linked to this compound, underscoring its therapeutic relevance.

In summary, 4-(4-bromophenyl)-1-methanesulfonylpiperidine (CAS No. 622386-94-1) represents a critical building block in modern chemistry and drug discovery. Its applications span from organic synthesis to pharmaceutical research, with ongoing studies exploring its full potential. As the scientific community continues to prioritize molecular diversity and targeted therapies, this compound remains a focal point for innovation and exploration.